Cas no 895459-30-0 (2-(benzenesulfonyl)-N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895459-30-0
• MF: C₁₈H₁₃N₃O₃S₃
• MW: 415.509119749069
• CID: 6477184
• Update Time: 2025-10-28

2-(benzenesulfonyl)-N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide
• Acetamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-2-(phenylsulfonyl)-

• Inchi： 1S/C18H13N3O3S3/c22-16(11-27(23,24)12-6-2-1-3-7-12)21-18-20-14(10-25-18)17-19-13-8-4-5-9-15(13)26-17/h1-10H,11H2,(H,20,21,22)
• InChI Key： SQGADCUGLHJJGJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• pka: 6.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(benzenesulfonyl)-N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide

Introduction to Compound CAS No. 895459-30-0: 2-(Benzenesulfonyl)-N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide

Compound CAS No. 895459-30-0, also known as 2-(Benzenesulfonyl)-N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and material science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential in drug development, particularly in targeting specific enzymes and receptors involved in various pathological conditions.

The chemical structure of 2-(Benzenesulfonyl)-N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide is characterized by a combination of functional groups that contribute to its versatility. The presence of a benzenesulfonyl group enhances its stability and bioavailability, while the benzothiazole and thiazole moieties provide a platform for further functionalization. These structural features make it an ideal candidate for exploring new therapeutic agents.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its pharmacokinetic properties. Studies have demonstrated that CAS No. 895459-30-0 exhibits excellent solubility in physiological conditions, which is a critical factor for its potential use as an oral drug. Additionally, its ability to penetrate cellular membranes suggests promising applications in targeting intracellular pathogens.

The synthesis of 2-(Benzenesulfonyl)-N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-ylacetamide involves a multi-step process that incorporates advanced organic chemistry techniques. The reaction sequence includes nucleophilic substitution, condensation reactions, and selective oxidation steps to achieve the desired product. Researchers have optimized these steps to improve yield and purity, ensuring scalability for potential industrial applications.

In terms of biological activity, this compound has shown remarkable inhibitory effects on key enzymes such as kinases and proteases. Preclinical studies have indicated that it can effectively suppress the growth of cancer cells in vitro and in vivo models. Furthermore, its selectivity towards specific molecular targets minimizes off-target effects, making it a safer option for therapeutic interventions.

The environmental impact of CAS No. 895459-30-0 has also been evaluated to ensure sustainability. Studies suggest that it degrades efficiently under aerobic conditions without producing toxic byproducts. This aligns with current trends toward eco-friendly chemical synthesis and drug development.

In conclusion, Compound CAS No. 895459-30-0, or 2-(Benzenesulfonyl)-N-4-(1,3-Benzothiazol-2-yll) -1 , 3 -thiazol - 2 - ylac et amide strong > , represents a significant advancement in the field of medicinal chemistry . Its unique properties , combined with cutting-edge research findings , position it as a promising candidate for future drug development initiatives . As research continues , this compound may unlock new possibilities for treating complex diseases such as cancer , inflammation , and neurodegenerative disorders . p > article > response >